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Compound of Interest

Compound Name: Hexadecyl acrylate

Cat. No.: B1329556

An In-depth Technical Guide to the Physical and Chemical Properties of Cetyl Acrylate

Introduction

Cetyl acrylate, also known as hexadecyl acrylate, is an ester of acrylic acid and cetyl alcohol.
[1][2][3] As a long-chain acrylate monomer, it is utilized in the synthesis of polymers for various
applications, including coatings, adhesives, and as a component in drug delivery systems. Its
long alkyl chain imparts unique properties such as hydrophobicity and a waxy nature to the
resulting polymers. This guide provides a comprehensive overview of the core physical and
chemical properties of cetyl acrylate, detailed experimental protocols for their determination,
and a discussion of its chemical behavior, tailored for researchers, scientists, and professionals
in drug development.

Identification and Nomenclature
o Chemical Name: Hexadecyl acrylate[2][3][4]

o Synonyms: Cetyl acrylate, Palmityl acrylate, Acrylic acid hexadecyl ester, 2-Propenoic acid
hexadecyl ester[1][2][3]

e CAS Number: 13402-02-3[1][2][3][4][5][6]
e Molecular Formula: C19H3602[1][2][4][5][6]

e Molecular Weight: 296.49 g/mol [1][2][4][5]
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Physical Properties

The physical characteristics of cetyl acrylate are summarized in the table below. These
properties are crucial for handling, processing, and formulation development.

ble 1: S ¢ Physical :

Property Value Units Conditions Reference(s)
White or
colorless to light
Room
Appearance yellow powder, - [4107]
Temperature
lump, or clear
liquid
Melting Point 24 °C - [2][4]1[6][7]
Boiling Point 170 °C at 15 mmHg [21[41[7]
at 760 mmHg
~370.5 °C _ [1][5][6]
(estimated)
Density 0.87 g/cm3 - [21[4161[7]
Refractive Index 1.4480 - 1.4520 - - [21[41[7]
] Tag Closed Cup
Flash Point 139.6 - 178 °C [L][410518]1071
(TCC)
Vapor Pressure 0.006 Pa at 25 °C [21[41[7]
. at 25 °C
Water Solubility 1.194 - 1.574 Mg/l ] [11[4115]
(estimated)
at 25 °C
LogP (o/w) 8.09 - 8.431 - _ [L1[4115107]
(estimated)
Assay 95.00 to 100.00 % - [1][5]

Chemical Properties and Reactivity
Polymerization
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The most significant chemical property of cetyl acrylate is its ability to undergo polymerization.
The acrylate functional group contains a carbon-carbon double bond that can readily react with
free radicals or other initiators to form long polymer chains.[8] This reaction is highly exothermic
and can be rapid.[8]

« Inhibition: To prevent spontaneous polymerization during storage and transport, cetyl
acrylate is typically supplied with an inhibitor, such as hydroquinone monomethyl ether
(MEHQ).[2][3][4] For the inhibitor to be effective, the presence of dissolved oxygen is often
required.[8] The inhibitor can be depleted over time, especially at elevated temperatures.[8]

» Reactivity: The monomer is a strong reactant and can be allergenic and an irritant in its
unpolymerized state.[9] Once polymerized, the material is relatively inert.[9]

Chemical Stability

Cetyl acrylate should be stored under recommended conditions to maintain its stability. It is
sensitive to heat, light, and contamination, which can trigger premature polymerization.[3]

Solubility

Due to its long alkyl chain, cetyl acrylate is non-polar. It has very low solubility in water but is
expected to be soluble in non-polar organic solvents like hydrocarbons and chlorinated
solvents.[10] The solubility of acrylic monomers is influenced by the chemical structure of the
monomer and the nature of the solvent.[10]

Safety and Hazards

Cetyl acrylate is classified as irritating to the eyes, respiratory system, and skin.[4][11]
Appropriate personal protective equipment, such as gloves, safety glasses, and suitable
clothing, should be worn when handling this chemical.[4][11]

Experimental Protocols

Detailed methodologies for determining key physical and chemical properties are outlined
below.

Purity Determination by Gas Chromatography (GC)
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This protocol is based on the general principles outlined in ASTM D3362 for acrylate esters.[12]

o Objective: To determine the purity of cetyl acrylate and identify impurities such as residual
alcohols or other esters.[12]

e Principle: A sample is vaporized and introduced into a gas chromatographic column.
Components are separated based on their boiling points and interaction with the stationary
phase. A flame ionization detector (FID) is commonly used for detection.[12][13]

¢ Instrumentation:

o Gas Chromatograph with a Flame lonization Detector (FID).[13]

o Capillary Column (e.g., nonpolar polydimethylsiloxane or similar).[14]

o Carrier Gas: Helium, Nitrogen, or Hydrogen.[12]

e Procedure:

o Standard Preparation: Prepare a standard solution of high-purity cetyl acrylate in a
suitable solvent (e.g., methanol or dichloromethane).[14][15]

o Sample Preparation: Dissolve a precisely weighed amount of the cetyl acrylate sample in
the chosen solvent.

o Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC.[16]

o Chromatographic Conditions:

» [njector Temperature: Typically set high enough to ensure rapid vaporization (e.g., 180-
200 °C).[13][16]

= Oven Temperature Program: An initial low temperature held for a few minutes, followed
by a ramp up to a higher temperature to elute all components (e.g., start at 35-45 °C,
hold for 4 min, ramp at 10-15 °C/min to 270 °C).[14][16]

» Detector Temperature: Set higher than the final oven temperature to prevent
condensation (e.g., 275 °C).[13]
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o Data Analysis: Identify the cetyl acrylate peak based on its retention time compared to the
standard. Calculate the area percent of each peak. The purity is determined by
normalizing the peak areas, taking into account response factors if necessary.[12]

Kinematic Viscosity Measurement

This protocol follows the principles of ASTM D445.[17][18][19]

» Objective: To measure the kinematic viscosity, which is the resistance to flow under gravity.
[17]

e Principle: The time is measured for a fixed volume of the liquid to flow through a calibrated
glass capillary viscometer at a precisely controlled temperature.[17][18][20]

* Instrumentation:
o Calibrated glass capillary viscometer (e.g., Oswald-type).[18]
o Constant temperature bath with a precision of £0.02 °C.[18]
o Timing device.

» Procedure:

o Melt the cetyl acrylate sample if it is solid at room temperature by gently warming it above
its melting point (24 °C).

o Select a viscometer where the flow time will be within the recommended range (typically
not less than 200 seconds).

o Charge the viscometer with the liquid sample.

o Place the viscometer in the constant temperature bath and allow it to equilibrate for at
least 30 minutes.[18]

o Using suction, draw the liquid level up past the upper timing mark.
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o Measure the time it takes for the liquid meniscus to pass from the upper to the lower
timing mark.

o Repeat the measurement to ensure repeatability.

o Calculation: Multiply the measured flow time by the viscometer's calibration constant to
obtain the kinematic viscosity.[17]

Refractive Index Measurement

This protocol is based on the general principles of refractometry.[21][22][23]

o Objective: To measure the refractive index, a fundamental physical property related to the
composition of the substance.[22]

e Principle: A refractometer measures the extent to which light is bent (refracted) when it
passes from air into the liquid sample. This is typically done using the principle of total
internal reflection and the critical angle.[21][23]

 Instrumentation:
o Digital or Abbe refractometer.[21][23]
o Light source (often a built-in LED).[23]
o Temperature control system.

e Procedure:

o Calibrate the refractometer using a standard with a known refractive index (e.g., distilled
water).

o Ensure the prism of the refractometer is clean and dry.
o Apply a small amount of the liquid cetyl acrylate sample (melted if necessary) to the prism.

o Allow the sample to reach thermal equilibrium with the instrument. Refractive index is
highly dependent on temperature.[23]
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o Take the reading from the instrument's scale or digital display. Modern digital
refractometers perform this measurement automatically.[23]

Visualizations

Experimental Workflow for Physical Property
Determination

Caption: Workflow for determining key physical properties of cetyl acrylate.

Logical Relationship in Acrylate Chemistry

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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